Cas no 2680673-16-7 (4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid)

4-{(tert-Butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid is a specialized organic compound featuring a tert-butoxycarbonyl (Boc) protected thiazole-amino benzoic acid scaffold. Its key structural advantages include the Boc group, which enhances stability and facilitates selective deprotection in synthetic applications, and the 4-methylthiazole moiety, contributing to potential bioactivity. The benzoic acid functionality allows for further derivatization, making it a versatile intermediate in medicinal chemistry and peptide synthesis. This compound is particularly useful in the development of protease inhibitors and other bioactive molecules due to its balanced reactivity and protective group compatibility. Its well-defined structure ensures reproducibility in research and industrial applications.
4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid structure
2680673-16-7 structure
Product Name:4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid
CAS No:2680673-16-7
MF:C16H18N2O4S
MW:334.390122890472
CID:5621502
PubChem ID:165932197
Update Time:2025-10-17

4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28296196
    • 4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid
    • 2680673-16-7
    • 4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid
    • Inchi: 1S/C16H18N2O4S/c1-10-9-23-14(17-10)18(15(21)22-16(2,3)4)12-7-5-11(6-8-12)13(19)20/h5-9H,1-4H3,(H,19,20)
    • InChI Key: OGAYDZPWORRIFU-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N=C1N(C1C=CC(C(=O)O)=CC=1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 334.09872823g/mol
  • Monoisotopic Mass: 334.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 108Ų

4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid Pricemore >>

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4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid Related Literature

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